Tert-butyl 2-(3-iodo-5-methyl-1H-pyrazolo[3,4-c]pyridin-1-yl)acetate

• Molecular Formula: C13H16IN3O2
• Molecular Weight: 373.19 g/mol
• IUPAC Name: tert-butyl 2-(3-iodo-5-methylpyrazolo[3,4-c]pyridin-1-yl)acetate
• InChI: InChI=1S/C13H16IN3O2/c1-8-5-9-10(6-15-8)17(16-12(9)14)7-11(18)19-13(2,3)4/h5-6H,7H2,1-4H3
• InChI Key: NVQYOWLAQGQEBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=N1)N(N=C2I)CC(=O)OC(C)(C)C

Description

Tert-butyl 2-(3-iodo-5-methyl-1H-pyrazolo[3,4-c]pyridin-1-yl)acetate is a useful research compound. Its molecular formula is C13H16IN3O2 and its molecular weight is 373.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-iodo-5-methyl-1H-pyrazolo[3,4-c]pyridine (1.00 g, 3.86 mmol), and potassium carbonate (1.28 g, 9.26 mmol) in CH3CN (40 mL) was added tert-butyl bromoacetate (0.685 mL, 4.63 mmol) dropwise at RT and the resulting mixture was refluxed for 16 h. The mixture was cooled to RT and filtered, the solid was washed with CH3CN and the filtrate was concentrated under vacuum. The residual oil was used directly in the next step without further purification. MS (LC/MS): 374.0 [M+H]+; tR (HPLC conditions d): 2.96 min.